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Get Quote

1-Ethoxyhexane, also known as ethyl hexyl ether, is an aliphatic alkyl ether with the molecular formula

C₈H₁₈O [1] [2]. Its structure consists of a linear hexyl chain (C6) connected by an oxygen atom to an ethyl

group (C2) [1].

The table below summarizes its key physical properties:

Property Value / Description Reference

Molecular Formula C₈H₁₈O [1] [2]

Molecular Weight 130.23 g/mol [1] [2]

Structure CH₃-CH₂-CH₂-CH₂-CH₂-CH₂-O-CH₂-CH₃ (CCCCCCOCC) [1]

Boiling Point 135.5 °C (at 760 mmHg) [1]

Melting Point ≈ -94 °C (estimated) [1]

Density 0.772 - 0.78 g/cm³ [1]

Refractive Index 1.404 [1]

Solubility in Water Relatively insoluble (low) [1]
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Comparison with Other Alkyl Ethers

The following table places 1-Ethoxyhexane in context with other common alkyl ethers and similar

compounds. The data shows how its properties fit within expected trends, such as increasing boiling point

with molecular weight.

Compound
Name

Type /
Structure

Molecular
Formula

Molar
Mass
(g/mol)

Boiling
Point
(°C)

Key Characteristics

1-
Ethoxyhexane

Aliphatic

Ether (C-O-
C)

C₈H₁₈O 130.23 135.5 Low water solubility; polar

characteristics due to oxygen
atom [1].

Dimethyl
Ether

Aliphatic
Ether (C-O-

C)

C₂H₆O 46.07 -23.0 No intermolecular hydrogen
bonding [3].

Diethyl Ether Aliphatic

Ether (C-O-
C)

C₄H₁₀O 74.12 34.4 Common solvent; low boiling

point; no intermolecular
hydrogen bonding [3].

1-Hexanol Alcohol (C-
OH)

C₆H₁₄O 102.17 157[a] Similar chain length to 1-
Ethoxyhexane but can form

hydrogen bonds, leading to a
higher boiling point [1].

1-Butanol Alcohol (C-
OH)

C₄H₁₀O 74.12 117 Isomeric with diethyl ether;
much higher boiling point due

to hydrogen bonding [3].

Note: [a] The boiling point for 1-Hexanol is from general chemical knowledge and is included for a more

complete trend analysis.

Synthesis and Experimental Protocols
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For researchers, the synthesis of ethers like 1-Ethoxyhexane is typically achieved through one of two

primary methods. The workflow below outlines the decision path for choosing the appropriate synthetic

route.

Plan Synthesis of an Ether

Is the target ether derived from
a primary or methyl alkyl halide?

Use the
Williamson Ether Synthesis

 Yes

Is the target ether tertiary
or prone to carbocation rearrangement?

 No

Use SN1 or Alkoxymercuration

Click to download full resolution via product page

Primary Protocol: Williamson Ether Synthesis

The Williamson Ether Synthesis is the most versatile and common method for forming ethers, particularly

effective for primary and methyl alkyl halides [4].

Mechanism: It proceeds via an SN2 (bimolecular nucleophilic substitution) mechanism. An alkoxide

ion (RO⁻) acts as a nucleophile and attacks the carbon of an alkyl halide (R'-X), resulting in the
formation of an ether (R-O-R') and a halide ion (X⁻) [4].

Key Consideration: This reaction works best with primary alkyl halides. Tertiary alkyl halides will
predominantly undergo elimination (E2) to form alkenes instead of substitution [4].

Experimental Workflow:
Generate the alkoxide: Deprotonate the parent alcohol (e.g., 1-Hexanol for 1-Ethoxyhexane)

with a strong base like sodium hydride (NaH) in an anhydrous solvent like tetrahydrofuran
(THF) [4].
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Add the alkyl halide: Introduce the primary alkyl halide (e.g., Bromoethane) to the alkoxide

solution [4].
Stir and react: The reaction mixture is stirred at a controlled temperature (often room

temperature or reflux) under an inert atmosphere (e.g., Nitrogen or Argon) to prevent hydrolysis
[4].

Work-up and purification: After completion, the mixture is typically quenched with water. The
organic product is extracted with an organic solvent (e.g., diethyl ether), dried over anhydrous

magnesium sulfate (MgSO₄), and purified by distillation [4].

Alternative Protocol: SN1 and Alkoxymercuration

For synthesizing tertiary ethers where the Williamson method fails, alternative strategies are necessary [5].

SN1 Route: A tertiary alkyl halide is dissolved in an alcohol solvent. The leaving group dissociates to
form a stable tertiary carbocation, which is then trapped by the nucleophilic alcohol solvent. This

method is susceptible to carbocation rearrangements [5].
Alkoxymercuration-Demercuration: This two-step method adds an alcohol across an alkene

without rearrangement [5].
Alkoxymercuration: An alkene is treated with mercury(II) acetate [Hg(OAc)₂] in the target

alcohol solvent. A "mercurinium ion" intermediate is formed, which is attacked by the alcohol at
the more substituted carbon [5].

Demercuration: The mercury-containing group is replaced with a hydrogen atom using sodium
borohydride (NaBH₄) [5].

Applications and Handling

1-Ethoxyhexane is classified as a non-ionic surfactant due to its polar oxygen bridge and non-polar alkyl

chains, giving it emulsifying and dispersing capabilities [1]. Its structure provides a balance between

hydrophilicity and hydrophobicity [1].

Important Safety Note: Like many alkyl ethers, 1-Ethoxyhexane likely has a propensity to form explosive

peroxides when stored in the presence of air or oxygen [6] [3]. Always test for peroxides before distillation

or concentration, and adhere to safe storage protocols, such as using stabilizers and dating bottles [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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